4-methoxy-N'-(phenylsulfonyl)benzohydrazide

• IUPAC Name: N'-(benzenesulfonyl)-4-methoxybenzohydrazide
• InChI: InChI=1S/C14H14N2O4S/c1-20-12-9-7-11(8-10-12)14(17)15-16-21(18,19)13-5-3-2-4-6-13/h2-10,16H,1H3,(H,15,17)
• InChI Key: BZIJFKXDXVTXDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C14H14N2O4S
• Molecular Weight: 306.34 g/mol

Description

4-methoxy-N'-(phenylsulfonyl)benzohydrazide, also known as MpsbH, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various applications. This compound is a hydrazide derivative of benzoic acid and is widely used in the synthesis of other compounds.

Scientific Research Applications

4-methoxy-N'-(phenylsulfonyl)benzohydrazide has been extensively studied for its potential use in various applications. One of the major applications of this compound is in the synthesis of other compounds. This compound is used as a reagent in the synthesis of sulfonyl hydrazones and other related compounds. It has also been used in the synthesis of novel antitumor agents.

Mechanism of Action

The exact mechanism of action of 4-methoxy-N'-(phenylsulfonyl)benzohydrazide is not well understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes in the body. This inhibition leads to the disruption of various metabolic pathways, ultimately leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to have antitumor activity, as well as antibacterial and antifungal activity. This compound has also been shown to have anti-inflammatory activity and has been studied for its potential use in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-methoxy-N'-(phenylsulfonyl)benzohydrazide in lab experiments is its ease of synthesis. This compound can be easily synthesized in the lab using simple reagents and equipment. Additionally, this compound is relatively stable and can be stored for long periods of time without degradation. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell types, and caution should be taken when handling this compound.

Future Directions

There are several future directions for the study of 4-methoxy-N'-(phenylsulfonyl)benzohydrazide. One area of research is the development of novel antitumor agents based on this compound. Researchers are also studying the use of this compound in the treatment of various inflammatory diseases. Additionally, there is ongoing research into the mechanism of action of this compound, which could lead to the development of new drugs with improved efficacy and safety profiles.
In conclusion, this compound is a chemical compound that has a wide range of scientific research applications. Its ease of synthesis, stability, and potential therapeutic benefits make it an attractive compound for further study. However, caution should be taken when handling this compound due to its potential toxicity. Ongoing research into the mechanism of action and future directions for the study of this compound could lead to the development of novel drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 4-methoxy-N'-(phenylsulfonyl)benzohydrazide involves the reaction of 4-methoxybenzohydrazide with phenylsulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified by recrystallization to obtain pure this compound.